[S(R)]-N-[(S)-[(3-(benzyloxy)-2-(dicyclohexylphosphino)phenyl)phenylmethyl]-2-methyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(S)-(2-dicyclohexylphosphanyl-3-phenylmethoxyphenyl)-phenylmethyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C36H48NO2PS/c1-36(2,3)41(38)37-34(29-19-10-5-11-20-29)32-25-16-26-33(39-27-28-17-8-4-9-18-28)35(32)40(30-21-12-6-13-22-30)31-23-14-7-15-24-31/h4-5,8-11,16-20,25-26,30-31,34,37H,6-7,12-15,21-24,27H2,1-3H3/t34-,41+/m0/s1
• InChI Key: OKHPITJHTGHRAZ-FJOUAFLFSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC(C1=CC=CC=C1)C2=C(C(=CC=C2)OCC3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5
• Isomeric SMILES: CC(C)(C)[S@@](=O)N[C@@H](C1=CC=CC=C1)C2=C(C(=CC=C2)OCC3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5
• Molecular Formula: C36H48NO2PS
• Molecular Weight: 589.8 g/mol

Description

“[S®]-N-[(S)-[(3-(benzyloxy)-2-(dicyclohexylphosphino)phenyl)phenylmethyl]-2-methyl-2-propanesulfinamide” is a chemical compound with the molecular formula C36H48NO2PS and a molecular weight of 589.81. It is intended for research use only.

Scientific Research Applications

Stereoselective Synthesis

The compound is involved in the stereoselective synthesis of complex molecules. For example, it has been used in the development of practical and efficient synthesis for novel PPAR α/γ dual agonists. The stereoselective synthesis of the core component using similar sulfinamide as a chiral auxiliary was key to achieving high overall yield and enantioselectivity (Qian et al., 2015).

Organocatalysis

In organocatalysis, the compound plays a crucial role in the enantioselective synthesis and polymerization processes. It is utilized as a catalyst or a component of catalyst systems for various chemical transformations, including ring-opening polymerization of cyclic esters derived from L-malic acid. This particular application demonstrates controlled polymerization without side reactions, leading to hydrophilic poly(glycolic-co-malic acid)s (Pounder & Dove, 2010).

Asymmetric Synthesis

The compound is also used in asymmetric synthesis, contributing to the development of protected 1,2-amino alcohols and other complex organic molecules. These syntheses are crucial for creating compounds with specific chirality, which is important in pharmaceutical development and other areas of chemistry (Tang et al., 2001).

Ligand for Transition Metal Catalysis

It serves as a ligand in transition metal catalysis, facilitating various catalytic reactions including asymmetric reductions and hydroformylations. These reactions are pivotal in synthesizing enantiomerically pure substances, which have significant implications in drug development and synthesis of biologically active molecules (Liu et al., 2016).

Synthesis of Complex Molecules

The compound is instrumental in the synthesis of complex molecular structures such as aziridines and cyclic esters, showcasing its versatility in organic synthesis. These applications highlight the compound's role in creating structurally complex and functionally diverse organic molecules (Furukawa et al., 1980).